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Compound of Interest

Compound Name: AJI-100

Cat. No.: B15611967 Get Quote

Essential guidelines for the safe handling and disposal of AJI-100, ensuring laboratory safety

and environmental compliance.

AJI-100 is the trade name for AJIDEW® A-100, a product that is 100% crystallized Pyrrolidone

Carboxylic Acid (PCA).[1][2][3][4] PCA is a natural humectant derived from L-Glutamic Acid and

is a component of the skin's Natural Moisturizing Factor (NMF).[1] While it is used in personal

care and cosmetic applications, proper disposal procedures in a laboratory setting are crucial

to maintain safety and adhere to regulations.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Before handling AJI-100 for disposal, it is imperative to understand its potential hazards and

use appropriate personal protective equipment. The primary component, Pyrrolidone

Carboxylic Acid, is classified as follows:

Acute oral toxicity (Category 4): Harmful if swallowed.[5]

Skin irritation (Category 2): Causes skin irritation.[5]

Serious eye irritation (Category 2A): Causes serious eye irritation.[5]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[5]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.

To prevent eye contact which

can cause serious irritation.[5]

[6]

Hand Protection Chemically resistant gloves.

To prevent skin contact and

irritation. Gloves must be

inspected before use and

disposed of properly after.[5][7]

Body Protection
Lab coat or chemical-resistant

suit.

To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area. A

dust mask or respirator may be

necessary if creating dust.

To avoid inhalation, which may

cause respiratory irritation.[5]

Step-by-Step Disposal Protocol for AJI-100
The disposal of AJI-100 and its contaminated materials must be conducted in compliance with

all federal, state, and local regulations.

1. Waste Collection:

Solid Waste:

Collect unused or waste AJI-100 powder in a designated, leak-proof hazardous waste

container.[7]

Contaminated materials such as gloves, weighing paper, and pipette tips should also be

placed in this container.

Avoid creating dust during collection. If a spill occurs, carefully sweep or shovel the

material into a closed container for disposal.[1][5]

Liquid Waste:

If AJI-100 is in a solution, collect it in a designated, sealed waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.capotchem.cn/doc/msds_149-87-1.do
https://www.fishersci.com/store/msds?partNumber=AAL09424&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_149-87-1.do
https://www.cdhfinechemical.com/images/product/msds/132_2145396423_L-PYROGLUTAMICACIDCASNO98-79-3MSDS.pdf
https://www.capotchem.cn/doc/msds_149-87-1.do
https://www.benchchem.com/product/b15611967?utm_src=pdf-body
https://www.benchchem.com/product/b15611967?utm_src=pdf-body
https://www.benchchem.com/product/b15611967?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/132_2145396423_L-PYROGLUTAMICACIDCASNO98-79-3MSDS.pdf
https://www.ulprospector.com/en/eu/PersonalCare/Detail/6835/710650/AJIDEW-A-100N
https://www.capotchem.cn/doc/msds_149-87-1.do
https://www.benchchem.com/product/b15611967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For spills of liquid solutions, use an inert absorbent material and place it in the hazardous

waste container.

Empty Containers:

Triple-rinse empty containers with a suitable solvent.

The rinsate (the rinse water or solvent) must be collected and treated as hazardous waste.

After triple-rinsing, the container can be disposed of in the regular trash or recycled,

depending on institutional policies.

2. Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include the full chemical name: "Pyrrolidone Carboxylic Acid" or "AJI-100".

List the associated hazards, such as "Acute Toxicity," "Skin Irritant," and "Eye Irritant."

3. Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area.

Ensure the container is kept away from incompatible materials, such as strong oxidizing

agents.[8]

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.

Do not dispose of AJI-100 down the drain.[5]

Experimental Protocols
The recommended disposal procedures are based on standard laboratory safety protocols for

chemicals with the hazard classifications of Pyrrolidone Carboxylic Acid. Specific experimental

data on the environmental fate and toxicology of AJI-100 are limited in the provided search
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results, but a related product, AJIDEW N-50 (the sodium salt of PCA), has been shown to be

biodegradable.[8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of AJI-
100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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